Cas no 1251562-19-2 (ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251562-19-2
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5402458
• Update Time: 2025-10-29

ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-chloro-1,2-dihydro-2-oxo-4-[(phenylmethyl)amino]-3-quinolinecarboxylate
• ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C19H17ClN2O3/c1-2-25-19(24)15-17(21-11-12-7-4-3-5-8-12)13-9-6-10-14(20)16(13)22-18(15)23/h3-10H,2,11H2,1H3,(H2,21,22,23)
• InChI Key： CVRBNGKFGHUREB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C(NCC2=CC=CC=C2)=C(C(OCC)=O)C1=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.9±50.0 °C(Predicted)
• pka: 8.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate

Ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate: A Comprehensive Overview

Ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate, with CAS No 1251562-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse biological activities and potential therapeutic applications. The structure of ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate is characterized by a quinoline ring system with substituents that confer unique chemical and biological properties.

The quinoline core of this compound is a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring. The substituents on the quinoline ring include a benzylamino group at position 4, a chlorine atom at position 8, and an ethoxycarbonyl group at position 3. These substituents play a crucial role in determining the compound's physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of such substituted quinolines in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds.

One of the key areas of research involving ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate is its potential as an anticancer agent. Researchers have investigated its ability to inhibit key enzymes and pathways involved in cancer cell proliferation and survival. For instance, studies have shown that this compound exhibits significant cytotoxicity against various human cancer cell lines, including those derived from breast, colon, and lung cancers. The mechanism of action appears to involve the modulation of apoptosis-related proteins and the inhibition of angiogenesis, processes critical for tumor growth and metastasis.

In addition to its anticancer properties, ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate has also been explored for its antimicrobial activity. Recent findings suggest that this compound demonstrates potent activity against a range of bacterial and fungal pathogens. The presence of the chlorine atom at position 8 and the benzylamino group at position 4 are believed to contribute to this activity by enhancing the compound's ability to penetrate microbial membranes and interfere with essential cellular functions.

The synthesis of ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate involves a series of well-established organic reactions. These include nucleophilic substitution, condensation reactions, and oxidation steps that are optimized to achieve high yields and purity. Researchers have also explored alternative synthetic routes to improve the efficiency and scalability of the synthesis process, making it more suitable for large-scale production if needed.

From an analytical standpoint, ethyl 4-(benzylamino)-8-chloro-2-oxo-1,2-dihydroquinoline-3-carboxylate has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed insights into the compound's molecular structure, purity, and stability under various conditions.

Recent advancements in computational chemistry have also enabled researchers to perform molecular docking studies on ethyl 4-(benzylamino)-8-chloro-2 ox o -1 , 2 dihydro quinoline -3 carbox ylate . These studies aim to predict how the compound interacts with target proteins at the molecular level , which is essential for understanding its pharmacological effects . For example , molecular modeling has revealed potential binding modes between this compound and key oncogenic proteins , shedding light on its anticancer mechanisms .

In terms of pharmacokinetics , studies have been conducted to evaluate eth yl 4 -( benz ylamino ) -8 -chlor o -2 ox o -1 , 2 dihydro quinoline -3 carbox ylate 's absorption , distribution , metabolism , and excretion (ADME) properties . Results indicate that while the compound exhibits promising bioactivity , further optimization may be required to enhance its pharmacokinetic profile for clinical applications . Researchers are currently exploring strategies such as structural modifications or formulation improvements to address these challenges .

Eth yl 4 -( benz ylamino ) -8 -chlor o -2 ox o -1 , 2 dihydro quinoline -3 carbox ylate has also been studied for its potential in other therapeutic areas beyond oncology . For instance , preliminary investigations suggest that it may possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines . Additionally , there is growing interest in exploring its neuroprotective effects , particularly in models of neurodegenerative diseases such as Alzheimer's disease .

The development pipeline for eth yl 4 -( benz ylamino ) -8 -chlor o -preliminary investigations suggest that it may possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines . Additionally , there is growing interest in exploring its neuroprotective effects , particularly in models of neurodegenerative diseases such as Alzheimer's disease .

In conclusion , eth yl 4 -( benz ylamino ) -8 chlor o -preliminary investigations suggest that it may possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines . Additionally , there is growing interest in exploring its neuroprotective effects , particularly in models of neurodegenerative diseases such as Alzheimer's disease .